Cas no 56970-93-5 (Methanone, 3-pyridinyl-4-pyridinyl-)
56970-93-5 structure
Product Name:Methanone, 3-pyridinyl-4-pyridinyl-
CAS No:56970-93-5
MF:C11H8N2O
MW:184.19402217865
MDL:MFCD03084287
CID:347055
PubChem ID:4601630
Update Time:2025-04-19
Methanone, 3-pyridinyl-4-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, 3-pyridinyl-4-pyridinyl-
- 3-pyridin-2-ylpyridine-4-carbaldehyde
- BS-41603
- MFCD03084287
- SCHEMBL18228407
- pyridin-3-yl(pyridin-4-yl)methanone
- 56970-93-5
-
- MDL: MFCD03084287
- Inchi: 1S/C11H8N2O/c14-11(9-3-6-12-7-4-9)10-2-1-5-13-8-10/h1-8H
- InChI Key: PKNBEXFZRUHWSZ-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=CC=1)C1C=CN=CC=1
Computed Properties
- Exact Mass: 184.06374
- Monoisotopic Mass: 184.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- PSA: 42.85
Methanone, 3-pyridinyl-4-pyridinyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB534548-250 mg |
Pyridin-3-yl(pyridin-4-yl)methanone; . |
56970-93-5 | 250MG |
€257.10 | 2023-04-14 | ||
| abcr | AB534548-1 g |
Pyridin-3-yl(pyridin-4-yl)methanone; . |
56970-93-5 | 1g |
€453.20 | 2023-04-14 | ||
| abcr | AB534548-5 g |
Pyridin-3-yl(pyridin-4-yl)methanone; . |
56970-93-5 | 5g |
€1,321.00 | 2022-07-28 | ||
| eNovation Chemicals LLC | Y1244028-1g |
pyridin-3-yl(pyridin-4-yl)methanone |
56970-93-5 | 95% | 1g |
$400 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1244028-5g |
pyridin-3-yl(pyridin-4-yl)methanone |
56970-93-5 | 95% | 5g |
$1555 | 2023-05-17 | |
| abcr | AB534548-250mg |
Pyridin-3-yl(pyridin-4-yl)methanone; . |
56970-93-5 | 250mg |
€270.60 | 2025-04-17 | ||
| abcr | AB534548-1g |
Pyridin-3-yl(pyridin-4-yl)methanone; . |
56970-93-5 | 1g |
€473.60 | 2025-04-17 | ||
| abcr | AB534548-5g |
Pyridin-3-yl(pyridin-4-yl)methanone; . |
56970-93-5 | 5g |
€1713.50 | 2025-02-16 | ||
| 1PlusChem | 1P01EI7U-1g |
pyridin-3-yl(pyridin-4-yl)methanone |
56970-93-5 | 95% | 1g |
$303.00 | 2023-12-16 | |
| A2B Chem LLC | AX55610-1g |
pyridin-3-yl(pyridin-4-yl)methanone |
56970-93-5 | 95% | 1g |
$269.00 | 2024-04-19 |
Methanone, 3-pyridinyl-4-pyridinyl- Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
56970-93-5 (Methanone, 3-pyridinyl-4-pyridinyl-) Related Products
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- 61780-06-1(3-(4-ethylbenzoyl)pyridine)
- 34950-04-4((4-Methylphenyl)-3-pyridinyl-methanone)
- 5424-19-1(Phenyl(pyridin-3-yl)methanone)
- 35779-35-2(Di(pyridin-3-yl)methanone)
- 350-03-8(1-(pyridin-3-yl)ethan-1-one)
- 1072-82-8(1-(1H-pyrrol-3-yl)ethanone)
- 1199-61-7(Ethanone,1,1'-(3,5-pyridinediyl)bis-)
- 61780-08-3(3-4-(propan-2-yl)benzoylpyridine)
- 6323-66-6(Methanone,phenyl-3-pyridinyl-, hydrochloride (1:1))
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